molecular formula C12H21NO4 B8610883 Diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate CAS No. 61406-77-7

Diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate

Cat. No.: B8610883
CAS No.: 61406-77-7
M. Wt: 243.30 g/mol
InChI Key: WGSPBTQXEQZIMR-UHFFFAOYSA-N
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Description

Diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

61406-77-7

Molecular Formula

C12H21NO4

Molecular Weight

243.30 g/mol

IUPAC Name

diethyl 3,3-dimethylpyrrolidine-2,2-dicarboxylate

InChI

InChI=1S/C12H21NO4/c1-5-16-9(14)12(10(15)17-6-2)11(3,4)7-8-13-12/h13H,5-8H2,1-4H3

InChI Key

WGSPBTQXEQZIMR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(C(CCN1)(C)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl benzyloxycarbonylaminomalonate (3.09 g, 10 mM) was dissolved in dry ethanol (15 ml) and added to a solution of sodium ethoxide (from 100 mg sodium) in ethanol (3 ml). 3-Methylbut-2-enal (840 mg, 10 mM) in ethanol (6 ml) was added and the solution stirred at 25° for 24 hrs. Acetic acid (0.28 ml) was then added and the solution hydrogenated for 24 hrs using palladium on carbon (10% 500 mg) as catalyst. The solution was filtered, evaporated and the residue chromatographed on silica column using ether/petroleum ether (40°-60°) (1 : 1) as eluant to give 2,2-dicarboethoxy-3,3-dimethylpyrrolidine (0.9 g).
Quantity
3.09 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two
Quantity
840 mg
Type
reactant
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Three
Quantity
0.28 mL
Type
reactant
Reaction Step Four
Quantity
500 mg
Type
catalyst
Reaction Step Five

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